2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide

• Molecular Formula: C13H17Cl2NO2S
• Molecular Weight: 322.2 g/mol
• IUPAC Name: 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide
• InChI: InChI=1S/C13H17Cl2NO2S/c1-9-4-2-3-5-12(9)16-19(17,18)13-8-10(14)6-7-11(13)15/h6-9,12,16H,2-5H2,1H3
• InChI Key: AEXPCUOCUOTZML-UHFFFAOYSA-N
• SMILES: CC1CCCCC1NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl

Description

2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide, also known as DCF, is a sulfonamide compound that has been widely used in scientific research. DCF is a potent inhibitor of carbonic anhydrase IX (CA IX), which is overexpressed in various types of cancer. The inhibition of CA IX by DCF has been shown to have antitumor effects, making it a promising candidate for cancer therapy.

Mechanism of Action

2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide inhibits the activity of CA IX, which is a transmembrane protein that is overexpressed in hypoxic tumor cells. CA IX plays a crucial role in regulating the pH of tumor cells, allowing them to survive in the acidic tumor microenvironment. By inhibiting the activity of CA IX, 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide disrupts the pH regulation of tumor cells, leading to their death.
Biochemical and Physiological Effects:
2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide has been shown to have a number of biochemical and physiological effects. In addition to its antitumor effects, 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide has been shown to have anti-inflammatory and analgesic effects. 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide has also been shown to inhibit the activity of carbonic anhydrase II, which is involved in the regulation of acid-base balance in the body.

Advantages and Limitations for Lab Experiments

2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide has several advantages as a research tool, including its potency and selectivity for CA IX. However, there are also limitations to its use in lab experiments. 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide is a sulfonamide compound, which can lead to off-target effects and toxicity. Additionally, 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide has poor solubility in water, which can limit its use in certain experimental settings.

Future Directions

There are several potential future directions for research on 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide. One area of interest is the development of more potent and selective inhibitors of CA IX, which could improve the efficacy and safety of cancer therapy. Another area of research is the investigation of the role of CA IX in other diseases, such as cardiovascular and neurological disorders. Finally, the development of new formulations of 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide with improved solubility and bioavailability could expand its use in experimental settings.

Synthesis Methods

2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide can be synthesized by the reaction of 2,5-dichlorobenzenesulfonyl chloride with 2-methylcyclohexylamine in the presence of a base. The reaction yields 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide as a white solid with a melting point of 132-134°C.

Scientific Research Applications

2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide has been extensively studied for its potential use in cancer therapy. In vitro studies have shown that 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide inhibits the growth of cancer cells and induces apoptosis. In vivo studies have also demonstrated the antitumor effects of 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide in animal models of cancer. Furthermore, 2,5-dichloro-N-(2-methylcyclohexyl)benzenesulfonamide has been shown to enhance the efficacy of radiation therapy and chemotherapy in cancer treatment.